Cas no 106086-77-5 (2-(1,3-benzothiazol-2-yl)acetaldehyde)
106086-77-5 structure
Product Name:2-(1,3-benzothiazol-2-yl)acetaldehyde
CAS No:106086-77-5
MF:C9H7NOS
MW:177.222980737686
CID:126998
PubChem ID:13617245
Update Time:2025-04-18
2-(1,3-benzothiazol-2-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazoleacetaldehyde
- 2-(1,3-benzothiazol-2-yl)acetaldehyde
- 2-Benzothiazoleacetaldehyde(9CI)
- Benzothiazol-2-yl-acetaldehyde
- EN300-1851064
- (1,3-Benzothiazol-2-yl)acetaldehyde
- 2-(BENZO[D]THIAZOL-2-YL)ACETALDEHYDE
- AB66110
- 106086-77-5
- AKOS017518701
- SCHEMBL620659
- DTXSID20545125
-
- Inchi： 1S/C9H7NOS/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,6H,5H2
- InChI Key： NXJKMELVOFATNP-UHFFFAOYSA-N
- SMILES： S1C(CC=O)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 177.02491
- Monoisotopic Mass: 177.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
- LogP: 2.03770
2-(1,3-benzothiazol-2-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851064-1g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 1g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 5g |
$1488.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-10g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 10g |
$2209.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.05g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.05g |
$431.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.1g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.1g |
$451.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.25g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.25g |
$472.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-0.5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 0.5g |
$493.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-1.0g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1851064-2.5g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 2.5g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1851064-5.0g |
2-(1,3-benzothiazol-2-yl)acetaldehyde |
106086-77-5 | 5g |
$3977.0 | 2023-06-02 |
2-(1,3-benzothiazol-2-yl)acetaldehyde Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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